Cas no 2228739-50-0 (2-methoxy-1-methyl-3-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 2-methoxy-1-methyl-3-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228739-50-0
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 6264776
• PubChem ID: 165705781
• Update Time: 2025-05-24

2-methoxy-1-methyl-3-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-methyl-3-(2-methylbut-3-yn-2-yl)benzene
• 2228739-50-0
• EN300-1784706

• Inchi： 1S/C13H16O/c1-6-13(3,4)11-9-7-8-10(2)12(11)14-5/h1,7-9H,2-5H3
• InChI Key： OFHIXZDJQSTHFI-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1C(C#C)(C)C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methoxy-1-methyl-3-(2-methylbut-3-yn-2-yl)benzene

Compound CAS No. 2228739-50-0: 2-Methoxy-1-Methyl-3-(2-Methylbut-3-Yn-2-Yl)Benzene

Compound CAS No. 2228739-50-0, also known as 2-Methoxy-1-Methyl-3-(2-Methylbut-3-Yn-2-Yl)Benzene, is a highly specialized organic compound with a unique structure and promising applications in various fields. This compound belongs to the class of aromatic heterocycles, characterized by its benzene ring substituted with a methoxy group, a methyl group, and a 2-methylbutynyl group. The presence of these substituents imparts distinct chemical and physical properties, making it a subject of interest in both academic and industrial research.

The benzene ring serves as the central framework of this compound, with the methoxy group (-OCH₃) attached at the para position relative to the methyl group (-CH₃). The third substituent, the 3-(2-Methylbut-3-Yn-2-Yl) group, introduces an alkyne functionality into the molecule. This alkyne group is further substituted with a methyl group at the β-position, creating a branched structure that enhances the compound's stability and reactivity.

The synthesis of Compound CAS No. 2228739-50-0 typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation, followed by alkyne functionalization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the alkyne group onto the benzene ring, leveraging its high reactivity under mild conditions.

The physical properties of this compound are influenced by its molecular structure. The methoxy group increases the compound's polarity due to its electron-withdrawing nature, while the methyl group contributes to its hydrophobicity. The presence of the alkyne group further enhances its reactivity, making it suitable for applications in click chemistry and other alkyne-based reactions. Recent studies have demonstrated that this compound exhibits excellent thermal stability, with a decomposition temperature exceeding 150°C under nitrogen atmosphere.

In terms of applications, Compound CAS No. 2228739-50-0 has shown potential in several areas. In materials science, it serves as a precursor for synthesizing advanced polymers and materials with tailored properties. For example, researchers have utilized this compound to develop high-performance thermoplastics with improved mechanical strength and thermal resistance. Additionally, its reactivity makes it an ideal candidate for use in pharmaceutical intermediates and agrochemicals.

The biological activity of this compound has also been a focus of recent studies. Preliminary assays indicate that it exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential as a lead compound in drug discovery programs targeting chronic inflammatory diseases. Furthermore, its ability to interact with specific protein targets has been explored using computational modeling techniques, providing insights into its pharmacokinetic profile.

In conclusion, Compound CAS No. 2-Methoxy-1-Methyl-3-( strong > ̶Methylbut - ̶Yn - ̶Yl ) Benzene (CAS No. ̶̶̶) is a versatile organic compound with a rich structural complexity and diverse applications across multiple disciplines. Its unique combination of functional groups makes it an attractive target for further research and development in fields ranging from materials science to biomedicine.